Cas no 90390-34-4 ((3-chloro-5-fluorophenyl)methyl(methyl)amine)

(3-chloro-5-fluorophenyl)methyl(methyl)amine structure
90390-34-4 structure
Product Name:(3-chloro-5-fluorophenyl)methyl(methyl)amine
CAS No:90390-34-4
MF:C8H9ClFN
MW:173.615164518356
MDL:MFCD20679038
CID:811510
PubChem ID:457617
Update Time:2024-10-26

(3-chloro-5-fluorophenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,3-chloro-5-fluoro-N-methyl-
    • 1-(3-chloro-5-fluoro-phenyl)-N-methyl-methanamine
    • 1-(3-chloro-5-fluorophenyl)-N-methylmethanamine
    • 90390-34-4
    • Benzenemethanamine, 3-chloro-5-fluoro-N-methyl-
    • SCHEMBL4826459
    • CHEMBL1178109
    • EN300-1986001
    • DTXSID90238153
    • [(3-CHLORO-5-FLUOROPHENYL)METHYL](METHYL)AMINE
    • BS-51550
    • E79775
    • (3-chloro-5-fluorophenyl)methyl(methyl)amine
    • 3-CHLORO-5-FLUORO-N-METHYL-BENZENEMETHANAMINE
    • MDL: MFCD20679038
    • Inchi: 1S/C8H9ClFN/c1-11-5-6-2-7(9)4-8(10)3-6/h2-4,11H,5H2,1H3
    • InChI Key: UXCAGNGRRXUUOK-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(=C1)CNC)F

Computed Properties

  • Exact Mass: 173.040755
  • Monoisotopic Mass: 173.040755
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 12

Experimental Properties

  • Density: 1.179
  • Boiling Point: 200.2°Cat760mmHg
  • Flash Point: 74.9°C
  • Refractive Index: 1.513

(3-chloro-5-fluorophenyl)methyl(methyl)amine Pricemore >>

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